Cas no 574750-51-9 (L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-)
574750-51-9 structure
Product Name:L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
CAS No:574750-51-9
MF:C32H57N9O12S
MW:791.913086652756
CID:345161
Update Time:2024-01-28
L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl- Chemical and Physical Properties
Names and Identifiers
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- L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
- L-Serine, L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl-
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- Inchi: 1S/C32H57N9O12S/c1-7-16(4)25(31(51)38-20(10-15(2)3)29(49)39-21(13-42)30(50)40-22(14-43)32(52)53)41-26(46)17(5)36-24(45)12-35-28(48)19(8-9-54-6)37-27(47)18(33)11-23(34)44/h15-22,25,42-43H,7-14,33H2,1-6H3,(H2,34,44)(H,35,48)(H,36,45)(H,37,47)(H,38,51)(H,39,49)(H,40,50)(H,41,46)(H,52,53)/t16-,17-,18-,19-,20-,21-,22-,25-/m0/s1
- InChI Key: QHRQJPFIRMGVBN-OGFQRHRDSA-N
- SMILES: C(O)(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)CNC(=O)[C@H](CCSC)NC(=O)[C@H](CC(N)=O)N
Computed Properties
- Exact Mass: 791.38511
Experimental Properties
- Density: 1.298±0.06 g/cm3(Predicted)
- Boiling Point: 1314.4±65.0 °C(Predicted)
- PSA: 350.57
- pka: 2.91±0.10(Predicted)
L-Serine,L-asparaginyl-L-methionylglycyl-L-alanyl-L-isoleucyl-L-leucyl-L-seryl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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